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Compound of Interest

Compound Name: Tert-butyl 2-amino-5-iodobenzoate

Cat. No.: B3192958

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the known physical and
chemical properties of tert-butyl 2-amino-5-iodobenzoate. The information is curated for
researchers, scientists, and professionals in the field of drug development who may use this
compound as a key starting material or intermediate in complex organic synthesis.

Core Physical and Chemical Data

Tert-butyl 2-amino-5-iodobenzoate is an aromatic ester characterized by the presence of an
amino group, an iodine atom, and a bulky tert-butyl ester group on a benzene ring. These
functional groups contribute to its specific physical properties and chemical reactivity.
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Property Value Source
CAS Number 668261-27-6 [1]
Molecular Formula C11H14INO2 [1]
Molecular Weight 319.14 g/mol [1]
Cream to pinkish crystalline
Appearance _ (2]
solid (by analogy)
Density 1.586 g/cm3 [1]
Boiling Point 360.3°C [1]
Not available. For comparison,
the melting point of the parent
acid, 2-amino-5-iodobenzoic
Melting Point acid, is 219-221 °C
(decomposes), the methyl
ester is 80-89 °C[2], and the
ethyl ester is 69-71 °C.
Flash Point 171.73°C [1]
N Described as hydrophobic and
Solubility ] ] i
likely insoluble in water.[1][3]
Store in a cool, dry, well-
Storage ventilated area in a tightly

sealed container.[3]

Spectroscopic Data

While specific spectroscopic data for tert-butyl 2-amino-5-iodobenzoate is not readily

available in the searched literature, data for the analogous butyl 2-amino-5-iodobenzoate

provides valuable insight into the expected spectral characteristics.[1]

« Infrared (IR) Spectroscopy: Expected characteristic peaks would include a C=0 stretch
around 1689 cm~* and an N-H stretch around 3371 cm~1.[1]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.vulcanchem.com/product/vc8173236
https://www.vulcanchem.com/product/vc8173236
https://www.vulcanchem.com/product/vc8173236
https://www.chemimpex.com/products/28408
https://www.vulcanchem.com/product/vc8173236
https://www.vulcanchem.com/product/vc8173236
https://www.chemimpex.com/products/28408
https://www.vulcanchem.com/product/vc8173236
https://www.vulcanchem.com/product/vc8173236
https://m.chemicalbook.com/ProductMSDSDetailCB2207900_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2207900_EN.htm
https://www.benchchem.com/product/b3192958?utm_src=pdf-body
https://www.vulcanchem.com/product/vc8173236
https://www.vulcanchem.com/product/vc8173236
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3192958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Aromatic protons would likely appear in the & 6.5-8.0 ppm range. The tert-butyl
group would present as a singlet at approximately & 1.5 ppm.

o 13C NMR: The carbonyl carbon of the ester is expected around 6 167.9 ppm. The carbon
attached to the iodine would be around 6 151.8 ppm, and the carbon attached to the
amino group around 6 109.4 ppm.[1]

Experimental Protocols

The synthesis of tert-butyl 2-amino-5-iodobenzoate can be achieved through the
esterification of 2-amino-5-iodobenzoic acid. While a specific protocol for the tert-butyl ester is
not detailed in the available literature, a general procedure based on the synthesis of similar
esters can be proposed.

Proposed Synthesis of tert-Butyl 2-amino-5-iodobenzoate:
This protocol is adapted from the synthesis of butyl 2-amino-5-iodobenzoate.[1]

¢ Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine 2-amino-5-iodobenzoic acid (1.0 equivalent), toluene (as solvent), and a
catalytic amount of p-toluenesulfonic acid (0.1 equivalents).

¢ Addition of Tert-Butanol: Add an excess of tert-butanol to the reaction mixture.

o Reflux: Heat the mixture to reflux (approximately 110°C) and continue for 12-24 hours, or
until the theoretical amount of water has been collected in the Dean-Stark trap.

o Workup: After cooling to room temperature, the reaction mixture is typically washed with a
saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by
a brine wash.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product can then be purified by
column chromatography on silica gel, typically using a solvent system such as petroleum
ether and ethyl acetate.
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Synthesis Workflow for tert-Butyl 2-amino-5-iodobenzoate

Safety and Handling

The following safety and handling information is based on the parent compound, 2-amino-5-
iodobenzoic acid, and should be applied with caution to its tert-butyl ester derivative.

» Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

[4]

 Precautionary Statements:
o Wash hands and any exposed skin thoroughly after handling.[4]
o Wear protective gloves, clothing, eye, and face protection.[3]

o Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]
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o Use only outdoors or in a well-ventilated area.[4]

o First Aid Measures:

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[4]

o In case of skin contact: Wash with plenty of soap and water. If skin irritation occurs, get
medical advice/attention. Take off contaminated clothing and wash it before reuse.[4]

o In case of inhalation: Remove the victim to fresh air and keep at rest in a position
comfortable for breathing. Call a poison center or doctor/physician if you feel unwell.[4]

e Incompatibilities: Strong oxidizing agents.[4]

o Decomposition: Hazardous decomposition products include nitrogen oxides, carbon
monoxide, carbon dioxide, and hydrogen iodide.[3]
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Recommended Safety and Handling Procedures

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties of tert-Butyl 2-
amino-5-iodobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3192958#tert-butyl-2-amino-5-iodobenzoate-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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